Cas no 82860-53-5 (2-hydroxy-N,N-di(propan-2-yl)benzamide,Canonical)

• Product Name: 2-hydroxy-N,N-di(propan-2-yl)benzamide,Canonical
• CAS No: 82860-53-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 988258
• PubChem ID: 225364
• Update Time: 2025-04-20

2-hydroxy-N,N-di(propan-2-yl)benzamide,Canonical Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N,N-di(propan-2-yl)benzamide,Canonical
• 2-hydroxy-N,N-diisopropylbenzamide
• N,N-diisopropyl-2-hydroxybenzamide
• 2-hydroxy-N,N-di(propan-2-yl)benzamide
• DTXSID301002971
• 82860-53-5
• 2-hydroxy-N,N-bis(1-methylethyl)benzamide
• YEOPIHMFSMEJPH-UHFFFAOYSA-N
• NSC14620
• NSC-14620

• Inchi： 1S/C13H19NO2/c1-9(2)14(10(3)4)13(16)11-7-5-6-8-12(11)15/h5-10,15H,1-4H3
• InChI Key： YEOPIHMFSMEJPH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 2.65120